Cas no 148401-41-6 (2-[4-[4-(Trifluoromethyl)phenoxy]phenyl]acetic acid)

• Product Name: 2-[4-[4-(Trifluoromethyl)phenoxy]phenyl]acetic acid
• CAS No: 148401-41-6
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• CID: 2778444
• Update Time: 2023-08-07

2-[4-[4-(Trifluoromethyl)phenoxy]phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-[4-(trifluoromethyl)phenoxy]-
• {4-[4-(Trifluoromethyl)phenoxy]phenyl}acetic acid
• 2-[4-[4-(Trifluoromethyl)phenoxy]phenyl]acetic acid

• Inchi： 1S/C15H11F3O3/c16-15(17,18)11-3-7-13(8-4-11)21-12-5-1-10(2-6-12)9-14(19)20/h1-8H,9H2,(H,19,20)
• InChI Key： JRTULMQCKMTDED-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OC1C=CC(=CC=1)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 4
• Topological Polar Surface Area: 46.5